5-(4-Chloro-1-ethylpyrazol-3-yl)-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-(4-chloro-1-ethylpyrazol-3-yl)-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C7H8ClN5S/c1-2-13-3-4(8)5(12-13)6-10-11-7(9)14-6/h3H,2H2,1H3,(H2,9,11)
• InChI Key: XBSFDUINTNRWSQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C2=NN=C(S2)N)Cl
• Molecular Formula: C7H8ClN5S
• Molecular Weight: 229.69 g/mol

Description

“5-(4-Chloro-1-ethylpyrazol-3-yl)-1,3,4-thiadiazol-2-amine” is a complex organic compound that contains several functional groups, including a pyrazole ring, a thiadiazole ring, and an amine group. Pyrazole is a class of organic compounds with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms. Thiadiazole is a type of organic compound that contains a five-membered ring made up of two nitrogen atoms, two carbon atoms, and one sulfur atom.

Molecular Structure Analysis

The molecular structure of “5-(4-Chloro-1-ethylpyrazol-3-yl)-1,3,4-thiadiazol-2-amine” would be characterized by the presence of a pyrazole ring and a thiadiazole ring. The pyrazole ring would have a chlorine atom and an ethyl group attached to it. The thiadiazole ring would be attached to the pyrazole ring and would have an amine group attached to it.

Future Directions

The future directions for research on “5-(4-Chloro-1-ethylpyrazol-3-yl)-1,3,4-thiadiazol-2-amine” could include further investigation into its synthesis, its physical and chemical properties, and its potential biological activities. Given the wide range of activities exhibited by pyrazole derivatives, it could be of interest in the development of new therapeutic agents.